Cas no 2413899-37-1 (tert-butyl N-(2-bromo-5-hydroxy-4-methoxyphenyl)carbamate)

• Product Name: tert-butyl N-(2-bromo-5-hydroxy-4-methoxyphenyl)carbamate
• CAS No: 2413899-37-1
• MF: C₁₂H₁₆BrNO₄
• MW: 318.163743019104
• CID: 5675501
• PubChem ID: 165770134
• Update Time: 2025-06-13

tert-butyl N-(2-bromo-5-hydroxy-4-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2413899-37-1
• tert-butyl N-(2-bromo-5-hydroxy-4-methoxyphenyl)carbamate
• EN300-26664971

• Inchi： 1S/C12H16BrNO4/c1-12(2,3)18-11(16)14-8-6-9(15)10(17-4)5-7(8)13/h5-6,15H,1-4H3,(H,14,16)
• InChI Key： DVTDUFSGMAZEBT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1NC(=O)OC(C)(C)C)O)OC

Computed Properties

• Exact Mass: 317.02627g/mol
• Monoisotopic Mass: 317.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-(2-bromo-5-hydroxy-4-methoxyphenyl)carbamate

Introduction to tert-butyl N-(2-bromo-5-hydroxy-4-methoxyphenyl)carbamate (CAS No. 2413899-37-1)

tert-butyl N-(2-bromo-5-hydroxy-4-methoxyphenyl)carbamate, with the CAS number 2413899-37-1, is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate group and a substituted phenyl ring with bromo, hydroxy, and methoxy functionalities. These properties make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl N-(2-bromo-5-hydroxy-4-methoxyphenyl)carbamate is represented by the formula C₁₃H₁₆BrNO₄. The tert-butyl carbamate group provides stability and protection to the amine functionality, which is crucial in many synthetic pathways. The bromo substituent on the phenyl ring offers a reactive site for further functionalization, while the hydroxy and methoxy groups contribute to the compound's solubility and reactivity profiles.

In recent years, significant advancements have been made in understanding the potential applications of tert-butyl N-(2-bromo-5-hydroxy-4-methoxyphenyl)carbamate. One notable area of research is its use as an intermediate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel antitumor agents. The bromo substituent allows for selective functionalization, leading to compounds with enhanced biological activity and reduced toxicity.

Beyond its utility as a synthetic intermediate, tert-butyl N-(2-bromo-5-hydroxy-4-methoxyphenyl)carbamate has also shown promise in the field of chemical biology. Researchers at the University of California, San Francisco, have explored its potential as a probe for studying protein-protein interactions. The unique combination of functional groups enables this compound to selectively bind to specific protein targets, providing valuable insights into cellular processes and disease mechanisms.

The physical and chemical properties of tert-butyl N-(2-bromo-5-hydroxy-4-methoxyphenyl)carbamate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 105°C to 107°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various experimental conditions, including high-throughput screening assays and combinatorial chemistry approaches.

Safety considerations are an essential aspect of working with any chemical compound. While tert-butyl N-(2-bromo-5-hydroxy-4-methoxyphenyl)carbamate is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols. This includes wearing appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working in a well-ventilated area or fume hood.

In conclusion, tert-butyl N-(2-bromo-5-hydroxy-4-methoxyphenyl)carbamate (CAS No. 2413899-37-1) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and chemical biology. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities, this compound is poised to play a significant role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.